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Compound of Interest

Compound Name: Hexitol

Cat. No.: B1215160

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling Hexitol, including detailed operational and disposal plans. Hexitol, a sugar alcohol, is
generally considered to have low toxicity. However, like any chemical, it requires careful
handling to minimize exposure and ensure a safe laboratory environment. It is typically a white,
odorless, crystalline solid.

Personal Protective Equipment (PPE)

When handling Hexitol, appropriate personal protective equipment should be worn to prevent
direct contact and inhalation of any dust particles.
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PPE Category

Recommended Equipment

Specifications and Use

Eye Protection

Safety glasses with side

shields or goggles

Should meet EN 166 (EU) or
NIOSH (US) standards.
Essential to protect eyes from
any potential splashes or

airborne particles.[1]

Hand Protection

Chemical-resistant gloves

Nitrile, neoprene, or natural
rubber gloves are suitable.
Gloves should be inspected
before use and removed
carefully to avoid skin contact

with the outer surface.[2]

Body Protection

Lab coat or long-sleeved

clothing

Provides a barrier against
accidental spills and
contamination of personal
clothing.[2]

Respiratory Protection

Not generally required under

normal use conditions

A respirator may be necessary
if significant dust is generated.
If required, use equipment
tested and approved under
appropriate government
standards.[3] Ensure adequate

ventilation.

Occupational Exposure Limits

While there are no specific occupational exposure limits established for Hexitol (Xylitol) by
OSHA or NIOSH, general dust exposure limits should be observed.[1][3][4]
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Parameter Value Source

US. ACGIH Threshold Limit

Dust - Inhalable particles TWA: 10 mg/m3
Values (01 2010)[5]

US. ACGIH Threshold Limit

Dust - Respirable particles TWA: 3 mg/m3
Values (01 2010)[5]

US. OSHA Table Z-1 Limits for
Dust - Respirable fraction PEL: 5 mg/m3 Air Contaminants (29 CFR
1910.1000)[5]

Experimental Protocol for Safe Handling

A systematic approach to handling Hexitol will minimize risks and ensure procedural
consistency.

Preparation

o Review Safety Data Sheet (SDS): Thoroughly review the SDS for Hexitol before beginning
work.

o Ensure Proper Ventilation: Ensure the work area, such as a chemical fume hood or a bench
with localized exhaust ventilation, is functioning correctly to minimize dust exposure.

e Don PPE: Put on all required personal protective equipment as detailed in the table above.

Handling

o Weighing: When weighing the solid, do so in a location that will contain any spills and

minimize the generation of dust.
o Container Handling: Handle containers of Hexitol carefully to avoid dropping them.

» Transferring: If transferring the solid, use a spatula or other appropriate tool to prevent
creating airborne dust.

Post-Handling
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Cleaning: After handling is complete, clean the work surface with soap and water.
Decontamination: Properly decontaminate any reusable equipment.

PPE Removal: Remove PPE in a manner that avoids contaminating yourself. Gloves should
be removed last, turning them inside out as they are taken off.

Hand Washing: Wash hands thoroughly with soap and water after removing PPE.
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Standard Workflow for Handling Hexitol
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Caption: Standard workflow for handling Hexitol.
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Disposal Plan

Proper disposal of Hexitol and any contaminated materials is crucial to prevent environmental
contamination and comply with regulations.

Waste Segregation and Collection

* Non-Contaminated Hexitol: Unused, non-contaminated Hexitol should be collected in a
clearly labeled, sealed container for waste disposal.

o Contaminated Materials: Any materials contaminated with Hexitol (e.g., paper towels,
gloves, etc.) should be placed in a separate, sealed waste bag.

Disposal Procedure

Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific disposal guidelines, as regulations can vary.

» Non-Hazardous Waste Stream: In many cases, Hexitol is not considered a hazardous waste
and can be disposed of in the regular solid waste stream, provided it is not mixed with any
hazardous materials.[6][7] However, confirmation with your local EHS is mandatory.

o Labeling: Ensure all waste containers are clearly labeled with their contents.

o Empty Containers: Empty Hexitol containers should be triple-rinsed with water before being
recycled or disposed of as regular trash. The rinsate should be collected and disposed of
according to your institution's aqueous waste guidelines.
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Disposal Workflow for Hexitol Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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